4'-Methylacetophenone
Overview
Description
4'-Methylacetophenone is a chemical compound that is part of the acetophenone family. It is a methylated form of acetophenone where the methyl group is attached to the para position of the benzene ring. This compound is used in various chemical reactions and as an intermediate in the synthesis of other chemical compounds.
Synthesis Analysis
Several methods have been reported for the synthesis of compounds related to 4'-methylacetophenone. For instance, the synthesis of 4-(3-methyl-2-butenoxy)isonitrosoacetophenone, a stress metabolite induced by gamma-irradiation in Citrus, has been reported, indicating the potential for creating derivatives of acetophenone through stress responses in plants . Another study describes the Mannich reaction of 4-methylacetophenone with aromatic aldehydes and aromatic amines, yielding a series of Mannich bases with high yields, demonstrating the reactivity of 4-methylacetophenone in condensation reactions . Additionally, the synthesis of 3-amino-4-methylacetophenone from 4-methylacetophenone via nitrating has been found suitable for industrial production due to its simplicity and high yield .
Molecular Structure Analysis
The molecular structure of acetophenone derivatives has been extensively studied. For example, polymorphism in 4'-hydroxyacetophenone was investigated using molecular dynamics simulations, which are sensitive to the atomic point charge selection method and the flexibility of the molecular model . This indicates that the molecular structure of acetophenone derivatives can exhibit different polymorphic forms, which can be analyzed through computational methods.
Chemical Reactions Analysis
4'-Methylacetophenone can undergo various chemical reactions. The Friedel–Crafts acylation of thioanisole to 4-(methylthio)acetophenone has been studied using solid acids, which is an important step in synthesizing drug intermediates like Vioxx . Moreover, the Mannich reaction has been utilized to synthesize mono- and disubstituted derivatives of 4-hydroxyacetophenone, showcasing the versatility of acetophenone derivatives in organic synthesis . The ring-opening reaction of itaconic anhydride with 3-aminoacetophenone to synthesize 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid further exemplifies the reactivity of acetophenone derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4'-methylacetophenone derivatives can be characterized using various analytical techniques. For instance, the synthesis of 4-chloro-2-hydroxyacetophenone from 3-aminophenol involves acetylation and methylation steps, and the product exhibits specific physical properties that can be analyzed through techniques like Fries rearrangement . Similarly, the synthesis of 4-(2',4'-difluorophenyl)acetophenone from 2',4'-difluorophenylboronic acid and 4-bromoacetophenone via the Suzuki cross-coupling reaction yields a product with high purity, as evidenced by its high yield and characterization through IR, 1H NMR, and X-ray diffractometry . Lastly, the cyclization of 2-hydroxyacetophenone hydrazones to form benzoxazinones and their subsequent conversion to 4-alkoxy-4-methyl-1,3-benzoxazinones and 4-fluoromethyl-4-methoxy-1,3-benzoxazinones demonstrates the diverse chemical properties that can be achieved through synthetic transformations .
Scientific Research Applications
1. Extraction of Tantalum and Niobium
4'-Methylacetophenone (4-MAcPh) has been utilized in the recovery of tantalum (Ta) and niobium (Nb) through a liquid-liquid extraction process. The study highlighted the efficiency of 4-MAcPh in extracting Ta, particularly in comparison to methyl isobutyl ketone (MIBK), showing increased efficiency by a factor of 1.3. This substance also demonstrated resilience against solubilization in higher concentrations of H2SO4, making it advantageous for use in liquid-liquid extraction technologies like mixer-settlers (Toure, Arrachart, Duhamet, & Pellet-Rostaing, 2018).
2. Synthesis of Mannich Bases
4-Methylacetophenone has been used in the synthesis of Mannich bases, reacting with benzaldehyde, 4-methylbenzaldehyde, and some aromatic amines to produce 1 (4 methylphenyl) 3 aryl 3 arylamino 1 propanones. This reaction, catalyzed by hydrochloric acid, yielded several new compounds with structures confirmed through IR, 1H NMR spectra, and elemental analyses (Yang Da, 2000).
3. Degradation Product Analysis
A study on the degradation of citral under acidic conditions revealed the formation of p-methylacetophenone as a degradation product. This research identified 4-(2-hydroxy-2-propyl)benzaldehyde as a novel degradation product from citral, suggesting that both p-methylacetophenone and 4-(2-hydroxy-2-propyl)benzaldehyde can form via the same radical intermediate (Ueno, Masuda, & Ho, 2004).
4. Antimycobacterial Activities
Research into the antimycobacterial activities of compounds derived from 4-hydroxy-3-methylacetophenone showed promising results against Mycobacterium tuberculosis. Chalcones and pyrazoline derivatives were synthesized and characterized, demonstrating significant antimycobacterial properties (Yar, Siddiqui, & Ali, 2007).
Mechanism of Action
Target of Action
The primary targets of 4’-Methylacetophenone are the lipid bilayers of cell membranes . The compound interacts with these structures, leading to changes in their integrity and function .
Mode of Action
4’-Methylacetophenone is suggested to react with fatty acids and pyrazole rings in the cell membrane, disrupting the lipid bilayers . This disruption can lead to changes in cell permeability and potentially cell death, particularly in microbial cells where it has been shown to act as an effective antimicrobial agent .
Biochemical Pathways
Its interaction with lipid bilayers suggests it may influence pathways related tocell membrane integrity and cell signaling
Result of Action
The molecular and cellular effects of 4’-Methylacetophenone’s action primarily involve the disruption of cell membrane integrity. This can lead to cell leakage, impaired cell function, and ultimately cell death . These effects are particularly pronounced in microbial cells, contributing to its antimicrobial activity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4’-Methylacetophenone. For instance, its solubility and stability can be affected by temperature and pH . Additionally, its antimicrobial activity may be influenced by the presence of other compounds or environmental conditions that affect microbial growth .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-methylphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNKZMNRKLCTJAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9044374 | |
Record name | p-Methylacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9044374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear, light yellow liquid; mp = 22-24 deg C; [Sigma-Aldrich MSDS], Solid, low melting colourless or opaque crystalline mass (tends to supercool) with a strong fruity-floral, warm, sweet odour | |
Record name | 4'-Methylacetophenone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11644 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | 4'-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032608 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | 4-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/787/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
222.00 to 226.00 °C. @ 756.00 mm Hg | |
Record name | 4'-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032608 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
0.372 mg/mL at 15 °C, insoluble in water; soluble in organic solvents, oils, very soluble (in ethanol) | |
Record name | 4'-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032608 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | 4-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/787/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.999-1.010 | |
Record name | 4-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/787/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Pressure |
0.22 [mmHg] | |
Record name | 4'-Methylacetophenone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11644 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
4'-Methylacetophenone | |
CAS RN |
122-00-9 | |
Record name | p-Methylacetophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=122-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Methyl acetophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000122009 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4'-Methylacetophenone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9401 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanone, 1-(4-methylphenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | p-Methylacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9044374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-methylacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.105 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | P-METHYL ACETOPHENONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AX66V0KX3Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4'-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032608 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
28 °C | |
Record name | 4'-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032608 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.